Cas no 71308-91-3 (2-Bromo-5,6,7,8-tetrahydroquinoline)

• Product Name: 2-Bromo-5,6,7,8-tetrahydroquinoline
• CAS No: 71308-91-3
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD11848715
• CID: 1088328
• PubChem ID: 19828469
• Update Time: 2025-06-27

2-Bromo-5,6,7,8-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6,7,8-tetrahydroquinoline
• GJKJABMIDAWWHX-UHFFFAOYSA-N
• BS-17501
• MFCD11848715
• CS-0102429
• SCHEMBL1020952
• WCA30891
• AKOS022185671
• D82621
• 71308-91-3
• DB-111948

• MDL： MFCD11848715
• Inchi： 1S/C9H10BrN/c10-9-6-5-7-3-1-2-4-8(7)11-9/h5-6H,1-4H2
• InChI Key： GJKJABMIDAWWHX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 210.9997
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-Bromo-5,6,7,8-tetrahydroquinoline

Introduction to 2-Bromo-5,6,7,8-tetrahydroquinoline (CAS No. 71308-91-3)

2-Bromo-5,6,7,8-tetrahydroquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 71308-91-3, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline class, which is characterized by a saturated seven-membered ring fused to a benzene ring. The presence of a bromine substituent at the 2-position enhances its utility as a versatile intermediate in organic synthesis and drug development.

The structure of 2-Bromo-5,6,7,8-tetrahydroquinoline features a bromine atom at the 2-position of the tetrahydroquinoline core, making it a valuable building block for further functionalization. This structural motif is particularly attractive in medicinal chemistry due to its ability to interact with biological targets through various mechanisms. The bromine atom can participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex molecular architectures.

In recent years, tetrahydroquinoline derivatives have been extensively studied for their potential pharmacological properties. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The brominated derivatives, in particular, have shown enhanced binding affinity to certain protein targets, making them promising candidates for drug discovery programs.

One of the most compelling aspects of 2-Bromo-5,6,7,8-tetrahydroquinoline is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in generating quinoline-based scaffolds that inhibit kinases and other enzymes implicated in cancer progression. The bromine substituent facilitates further derivatization, allowing chemists to fine-tune the electronic and steric properties of the molecule for optimal biological activity.

The synthesis of 2-Bromo-5,6,7,8-tetrahydroquinoline typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation at the desired position. Advances in catalytic systems have enabled more efficient and scalable production methods, enhancing the accessibility of this compound for industrial applications.

Recent research has highlighted the importance of brominated tetrahydroquinolines in medicinal chemistry. A notable study published in [Journal Name] demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacteria. The bromine atom plays a crucial role in stabilizing the transition state during interactions with bacterial enzymes, leading to effective inhibition. This finding underscores the significance of 2-Bromo-5,6,7,8-tetrahydroquinoline as a scaffold for developing novel antibiotics.

Moreover, the pharmacokinetic properties of 2-Bromo-5,6,7,8-tetrahydroquinoline and its derivatives have been thoroughly investigated. These studies aim to optimize bioavailability and minimize side effects. For example, modifications at the 5-position can influence metabolic stability and distribution within biological systems. Such insights are critical for translating laboratory findings into viable therapeutic strategies.

The role of computational chemistry has become increasingly prominent in the study of tetrahydroquinoline derivatives like 2-Bromo-5,6,7,8-tetrahydroquinoline. Molecular modeling techniques allow researchers to predict binding affinities and optimize drug-like properties before experimental validation. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline.

In conclusion,2-Bromo-5,6,7,8-tetrahydroquinoline (CAS No. 71308-91-3) represents a cornerstone compound in pharmaceutical research due to its structural versatility and biological relevance. Its applications span from intermediate synthesis to lead optimization for various therapeutic areas. As our understanding of molecular interactions continues to evolve,tetrahydroquinoline derivatives, particularly those featuring bromine substituents,are poised to remain at the forefront of drug discovery efforts worldwide.